Cas no 400089-22-7 (2-{[4-(tert-butyl)benzyl]sulfanyl}-N-(2,4-dichlorophenyl)acetamide)

2-{[4-(tert-butyl)benzyl]sulfanyl}-N-(2,4-dichlorophenyl)acetamide is a specialized organic compound featuring a tert-butyl-substituted benzylthio moiety linked to an acetamide scaffold with a dichlorophenyl group. This structure imparts potential utility in agrochemical and pharmaceutical research, particularly as an intermediate or active ingredient in the development of herbicides or antimicrobial agents. The tert-butyl group enhances lipophilicity, while the dichlorophenyl moiety may contribute to bioactivity. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's synthetic accessibility and stability under standard conditions further support its applicability in experimental and industrial settings.

2-{[4-(tert-butyl)benzyl]sulfanyl}-N-(2,4-dichlorophenyl)acetamide structure

400089-22-7 structure

Product Name:2-{[4-(tert-butyl)benzyl]sulfanyl}-N-(2,4-dichlorophenyl)acetamide

CAS No:400089-22-7

MF:C₁₉H₂₁Cl₂NOS

MW:382.347141981125

CID:6786487

PubChem ID:3767522

Update Time:2025-05-21

2-{[4-(tert-butyl)benzyl]sulfanyl}-N-(2,4-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 400089-22-7
- 2-{[(4-tert-butylphenyl)methyl]sulfanyl}-N-(2,4-dichlorophenyl)acetamide
- AKOS005105180
- 2-{[4-(tert-butyl)benzyl]sulfanyl}-N-(2,4-dichlorophenyl)acetamide
- 2-[(4-tert-butylphenyl)methylsulfanyl]-N-(2,4-dichlorophenyl)acetamide
- 9H-351S
- Inchi： 1S/C19H21Cl2NOS/c1-19(2,3)14-6-4-13(5-7-14)11-24-12-18(23)22-17-9-8-15(20)10-16(17)21/h4-10H,11-12H2,1-3H3,(H,22,23)
- InChI Key： LYHHYBKKJYCTSM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1NC(CSCC1C=CC(=CC=1)C(C)(C)C)=O)Cl

Computed Properties

Exact Mass: 381.0720909g/mol
Monoisotopic Mass: 381.0720909g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6
Topological Polar Surface Area: 54.4Å²

2-{[4-(tert-butyl)benzyl]sulfanyl}-N-(2,4-dichlorophenyl)acetamide Pricemore >>

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